Cas no 851963-03-6 (Hexyl 7-(Diethylamino)coumarin-3-carboxylate)

• Product name: Hexyl 7-(Diethylamino)coumarin-3-carboxylate
• CAS No: 851963-03-6
• MF: C₂₀H₂₇NO₄
• MW: 345.4327
• MDL: MFCD06797113
• CID: 664974
• PubChem ID: 87557840

Hexyl 7-(Diethylamino)coumarin-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-2-oxo-, hexylester
• Hexyl 7-(Diethylamino)coumarin-3-carboxylate
• 7-(Diethylamino)coumarin-3-carboxylic Acid Hexyl Ester
• Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
• HEXYL 7-DIETHYLAMINOCOUMARIN-3-CARBOXYLATE
• 7-Diethylamino-2-oxo-2H-1-benzopyran-3-carboxylic acid hexyl ester
• 851963-03-6
• T72997
• BJB96303
• H1145
• MFCD06797113
• SCHEMBL13432119
• Hexyl7-(Diethylamino)coumarin-3-carboxylate
• n-Hexyl 7-diethylaminocoumarin-3-carboxylate
• CS-0373787
• Hexyl7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
• hexyl 7-(diethylamino)-2-oxochromene-3-carboxylate

• MDL： MFCD06797113
• Inchi： 1S/C20H27NO4/c1-4-7-8-9-12-24-19(22)17-13-15-10-11-16(21(5-2)6-3)14-18(15)25-20(17)23/h10-11,13-14H,4-9,12H2,1-3H3
• InChI Key： TYEFUKSNTLMNBV-UHFFFAOYSA-N
• SMILES： O(C(C1C(=O)OC2C([H])=C(C([H])=C([H])C=2C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 345.19400834g/mol
• Monoisotopic Mass: 345.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Melting Point: 65.0 to 69.0 deg-C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters